N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxy-3-methoxy-2-methylpropyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-hydroxy-3-methoxy-2-methylpropyl)oxamide
• InChI: InChI=1S/C15H26N2O4/c1-15(20,11-21-2)10-17-14(19)13(18)16-9-8-12-6-4-3-5-7-12/h6,20H,3-5,7-11H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key: BVHSADBFFRJBJD-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NCCC1=CCCCC1)(COC)O
• Molecular Formula: C15H26N2O4
• Molecular Weight: 298.38 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxy-3-methoxy-2-methylpropyl)oxalamide is a useful research compound. Its molecular formula is C15H26N2O4 and its molecular weight is 298.383. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalytic Applications

A significant area of application for complex organic molecules involves their synthesis and use in catalysis. For instance, the study of cyclic dipeptidyl ureas and their synthesis through Ugi reactions showcases the utility of complex molecules in organic synthesis. These compounds, including cyclohexyl and benzyl derivatives, demonstrate the intricate processes involved in creating substances with potential biological activity or material properties (Sañudo et al., 2006). Additionally, the development of novel synthetic methods to create oxalamides and related compounds from oxiranes underlines the importance of such chemicals in advancing organic synthesis techniques (Mamedov et al., 2016).

Antifungal, Antibacterial, and Antioxidant Activities

Complex organic molecules, including those related to the queried compound, are studied for their potential biological activities. For example, metabolites isolated from endophytic fungi demonstrate significant antifungal, antibacterial, and antioxidant properties. This highlights the potential for complex molecules to serve as leads in the development of new therapeutic agents or agricultural chemicals (Xiao et al., 2014).

Material Science and Polymer Chemistry

The radical polymerization of related compounds, such as N-(2-hydroxypropyl)methacrylamide, has been explored for the creation of polymers with specific properties. This research is crucial for developing new materials with applications in biomedicine, coatings, and more (Kopeček & Baẑilová, 1973). Moreover, the synthesis of cyclic hydroxamic acids and lactams with specific skeletons demonstrates the role of such molecules in creating new materials or functional groups for further chemical modifications (Hartenstein & Sicker, 1993).